N-(4-methoxyphenyl)-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(4-methoxyphenyl)-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H15N3O2/c1-9-10(2)20-15-13(9)14(16-8-17-15)18-11-4-6-12(19-3)7-5-11/h4-8H,1-3H3,(H,16,17,18)
• InChI Key: NJCNPYPPUQEQRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=NC=NC(=C12)NC3=CC=C(C=C3)OC)C
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

N-(4-methoxyphenyl)-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine is a chemical compound that belongs to the class of furo[2,3-d]pyrimidines. It has gained importance in scientific research due to its potential use as a therapeutic agent.

Scientific Research Applications

N-(4-methoxyphenyl)-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine has been extensively studied for its potential use as a therapeutic agent. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. The compound has been tested on various cancer cell lines and has shown promising results in inhibiting their growth and inducing apoptosis. It has also been found to be effective against viral infections such as HIV and hepatitis C.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways involved in inflammation and cancer growth. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which play a key role in the inflammatory response. It has also been found to inhibit the activity of certain enzymes involved in cancer growth and proliferation. In addition, it has been shown to induce apoptosis in cancer cells and inhibit viral replication.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-methoxyphenyl)-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine in lab experiments is its potential use as a therapeutic agent. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for drug development. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of its potential use in combination with other drugs for the treatment of various diseases. Further studies are also needed to fully understand the mechanism of action of this compound and its effects on different cell types. Finally, more research is needed to evaluate the safety and efficacy of this compound in animal models and clinical trials.
In conclusion, N-(4-methoxyphenyl)-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine is a promising compound with potential therapeutic applications. Its anti-inflammatory, anti-cancer, and anti-viral properties make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in animal models and clinical trials.